Cas no 105603-49-4 (5-Bromo-2,3-dihydroxybenzoic Acid Methyl Ester)

5-Bromo-2,3-dihydroxybenzoic Acid Methyl Ester structure
105603-49-4 structure
Product Name:5-Bromo-2,3-dihydroxybenzoic Acid Methyl Ester
CAS No:105603-49-4
MF:C8H7BrO4
MW:247.042782068253
MDL:MFCD01412199
CID:1060284
PubChem ID:53429428
Update Time:2025-04-20

5-Bromo-2,3-dihydroxybenzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-bromo-2,3-dihydroxybenzoate
    • 5-Bromo-2,3-dihydroxybenzoic Acid Methyl Ester
    • AK138017
    • FCH2423847
    • AX8259566
    • AKOS022173708
    • MFCD01412199
    • SCHEMBL856043
    • Methyl 5-bromo-2 pound not3-dihydroxybenzoate
    • C71222
    • A895984
    • A1-01324
    • DTXSID70700141
    • 105603-49-4
    • METHYL5-BROMO-2,3-DIHYDROXYBENZOATE
    • CS-0150899
    • DS-5942
    • AE-641/30608004
    • MDL: MFCD01412199
    • Inchi: 1S/C8H7BrO4/c1-13-8(12)5-2-4(9)3-6(10)7(5)11/h2-3,10-11H,1H3
    • InChI Key: DADZQRYTHXRMPM-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=C(C(=O)OC)C=1)O)O

Computed Properties

  • Exact Mass: 245.95277g/mol
  • Monoisotopic Mass: 245.95277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66.8

Experimental Properties

  • Color/Form: No data available
  • Density: 1.759±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 334.8±37.0 °C at 760 mmHg
  • Flash Point: 156.3±26.5 °C
  • Solubility: Slightly soluble (2.4 g/l) (25 º C),
  • PSA: 66.76000
  • LogP: 1.64690

5-Bromo-2,3-dihydroxybenzoic Acid Methyl Ester Pricemore >>

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